Cas no 79957-16-7 ( )

• Product Name: &nbsp
• CAS No: 79957-16-7
• MF: C₁₁H₁₃N₅O₅
• MW: 295.251421689987
• CID: 984946
• PubChem ID: 338859
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 6-amino-9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]purine-2-carbaldehyde
• NSC-363218
• ADENOSINE, 2-FORMYL-
• DTXSID80229974
• NSC363218
• 9H-Purine-2-carboxaldehyde, 6-amino-9-.beta.-D-ribofuranosyl-
• 9H-Purine-2-carboxaldehyde, 6-amino-9-beta-D-ribofuranosyl-
• 79957-16-7
• Y90DQ9IP2S
• 6-amino-9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]purine-2-carbaldehyde
• 2-Formyladenosine
• UNII-Y90DQ9IP2S
• NSC 363218
•  

• Inchi： 1S/C11H13N5O5/c12-9-6-10(15-5(2-18)14-9)16(3-13-6)11-8(20)7(19)4(1-17)21-11/h2-4,7-8,11,17,19-20H,1H2,(H2,12,14,15)/t4-,7-,8-,11-/m1/s1
• InChI Key： BYSBRXNVNZVSLD-TZQXKBMNSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2C(N)=NC(C=O)=NC1=2)O)O

Computed Properties

• Exact Mass: 295.09166853g/mol
• Monoisotopic Mass: 295.09166853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 157Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides